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Compound of Interest

Compound Name: N-Cyclohexylacetoacetamide

Cat. No.: B074488 Get Quote

N-Cyclohexylacetoacetamide is a chemical compound with distinct molecular characteristics

relevant to researchers in various fields, including organic synthesis and drug development.

This guide provides a focused overview of its molecular formula and weight, underpinned by

standard analytical methodologies.

Molecular Identity and Weight
The fundamental properties of N-Cyclohexylacetoacetamide are summarized below. These

values are critical for stoichiometric calculations in synthesis, analytical characterization, and

formulation development.

Property Value Reference

Molecular Formula C₁₀H₁₇NO₂ [1][2]

Molecular Weight 183.25 g/mol [1][3]

Monoisotopic Mass 183.125928785 Da [1]

Methodology for Structural and Mass Determination
The molecular formula and weight of a compound like N-Cyclohexylacetoacetamide are

determined through established experimental protocols.
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Mass Spectrometry (MS): This is a primary technique for determining the molecular weight of

a compound. The process involves ionizing the molecule and then measuring its mass-to-

charge ratio (m/z). High-resolution mass spectrometry (HRMS) can provide a highly accurate

mass measurement, which helps in deducing the precise elemental composition and

confirming the molecular formula.

Elemental Analysis: This method determines the percentage composition of individual

elements (Carbon, Hydrogen, Nitrogen, etc.) within the compound. The experimental

percentages are compared against the theoretical percentages calculated from the proposed

molecular formula to verify its accuracy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, ¹H and ¹³C NMR spectroscopy help confirm the presence and connectivity of

atoms, thereby validating the counts of hydrogen and carbon atoms suggested by the

molecular formula.

Logical Framework for Molecular Weight Calculation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The diagram below illustrates the logical relationship between the elemental composition of N-
Cyclohexylacetoacetamide and its total molecular weight.
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N-Cyclohexylacetoacetamide
C₁₀H₁₇NO₂

MW: 183.25 g/mol

Carbon (C)
10 atoms × 12.011 u

Hydrogen (H)
17 atoms × 1.008 u

Nitrogen (N)
1 atom × 14.007 u

Oxygen (O)
2 atoms × 15.999 u

= 120.11 u = 17.136 u = 14.007 u = 31.998 u

Summation

Total MW

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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